Cas no 102706-14-9 (Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate)

• Product Name: Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate
• CAS No: 102706-14-9
• MF: C₂₂H₁₈O₅
• MW: 362.375326633453
• MDL: MFCD00183318
• CID: 125208
• PubChem ID: 5063290
• Update Time: 2025-05-28

Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate
• 1,3-Benzodioxole-5-carboxylicacid, 7-methoxy-2,2-diphenyl-, methyl ester
• Methyl 7-Methoxy-2,2-diphenyl-1,3-benzodioxole-5-carboxylate
• 7-Methoxy-2,2-diphenyl-benzo[1,3]dioxol-5-carbonsaeure-methylester
• 7-methoxy-2,2-diphenyl-benzo[1,3]dioxole-5-carboxylic acid methyl ester
• methyl 3-methoxy-4,5-diphenylmethylenedioxybenzoate
• AS-0062
• AKOS005071688
• 102706-14-9
• methyl 7-methoxy-2,2-diphenyl-2H-1,3-benzodioxole-5-carboxylate
• FT-0680829
• 1,3-Benzodioxole-5-carboxylic acid, 7-methoxy-2,2-diphenyl-, methyl ester
• DTXSID50407944
• MFCD00183318
• METHYL7-METHOXY-2,2-DIPHENYL-1,3-BENZODIOXOLE-5-CARBOXYLATE
• SCHEMBL13875383
• J-522577

• MDL： MFCD00183318
• Inchi： 1S/C22H18O5/c1-24-18-13-15(21(23)25-2)14-19-20(18)27-22(26-19,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-14H,1-2H3
• InChI Key： WVRUKYMJAFHADO-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C(=O)OC)=CC=2OC1(C1C=CC=CC=1)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 362.11500
• Monoisotopic Mass: 362.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 496°Cat760mmHg
• Flash Point: 217.3°C
• Refractive Index: 1.605
• PSA: 53.99000
• LogP: 4.15430

Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate

Comprehensive Overview of Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate (CAS No. 102706-14-9)

Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate (CAS 102706-14-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzo[d][1,3]dioxole derivative is characterized by its unique structural framework, featuring a methoxy group and a diphenyl substitution pattern. Its molecular formula, C₂₃H₂₀O₅, highlights its potential as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of bioactive molecules targeting inflammation and oxidative stress pathways.

The compound’s methyl ester functionality and 7-methoxy substitution make it a valuable building block for designing heterocyclic compounds, a class of molecules frequently investigated for their therapeutic properties. Recent studies have linked benzo[d][1,3]dioxole derivatives to antioxidant and neuroprotective effects, aligning with growing public interest in natural product-inspired drug development. Searches for "CAS 102706-14-9 supplier" or "Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate synthesis" reflect the demand for high-purity samples and scalable synthetic protocols.

From a structural perspective, the diphenyl groups in this compound contribute to its lipophilicity, a property critical for membrane permeability in drug candidates. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with optimized pharmacokinetic profiles. The 1,3-dioxole ring system, a hallmark of this molecule, is also found in several FDA-approved drugs, further underscoring its relevance. Online queries such as "benzo[d][1,3]dioxole applications" and "methoxy-diphenyl compounds in medicine" demonstrate the scientific community’s focus on this structural motif.

In material science, Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate has shown promise as a precursor for functional polymers. Its aromatic-rich structure could enhance thermal stability in polymer matrices, a topic gaining traction due to the demand for high-performance materials in electronics and coatings. Laboratory inquiries often include "CAS 102706-14-9 solubility" and "diphenyl-substituted dioxole derivatives," indicating its utility in formulation studies.

Analytical characterization of this compound typically involves advanced techniques like HPLC, NMR, and mass spectrometry, ensuring precise quality control for research applications. The rise of AI-assisted molecular design has also spurred interest in its QSAR (Quantitative Structure-Activity Relationship) parameters, with computational chemists examining its potential binding affinities. Popular search terms like "102706-14-9 NMR data" and "molecular docking with benzo[d][1,3]dioxole" reflect these interdisciplinary applications.

Environmental and regulatory considerations for CAS 102706-14-9 emphasize its classification as a non-hazardous research chemical under standard handling conditions. However, proper laboratory practices—such as using personal protective equipment—are recommended when working with this compound. Sustainability-focused researchers may explore "green synthesis of methoxy-diphenyl dioxoles" or "biodegradability of aromatic esters," addressing eco-conscious trends in chemical innovation.

In summary, Methyl 7-methoxy-2,2-diphenylbenzo[d][1,3]dioxole-5-carboxylate represents a multifaceted compound with expanding roles in life sciences and advanced materials. Its structural complexity and functional adaptability position it as a subject of ongoing investigation, meeting both academic and industrial needs for novel molecular entities.